Cas no 1261603-53-5 (3,3'-Bis(trifluoromethyl)biphenyl-4-acetic acid)

• Product Name: 3,3'-Bis(trifluoromethyl)biphenyl-4-acetic acid
• CAS No: 1261603-53-5
• MF: C₁₆H₁₀F₆O₂
• MW: 348.239825725555
• CID: 4992115
• Update Time: 2025-10-28

3,3'-Bis(trifluoromethyl)biphenyl-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3,3'-Bis(trifluoromethyl)biphenyl-4-acetic acid

• Inchi： 1S/C16H10F6O2/c17-15(18,19)12-3-1-2-9(6-12)10-4-5-11(8-14(23)24)13(7-10)16(20,21)22/h1-7H,8H2,(H,23,24)
• InChI Key： NTAVJWKMPXFCEE-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1CC(=O)O)C1C=CC=C(C(F)(F)F)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 445
• XLogP3: 4.8
• Topological Polar Surface Area: 37.3

Additional information on 3,3'-Bis(trifluoromethyl)biphenyl-4-acetic acid

Introduction to 3,3'-Bis(trifluoromethyl)biphenyl-4-acetic acid (CAS No. 1261603-53-5)

3,3'-Bis(trifluoromethyl)biphenyl-4-acetic acid, with the chemical formula C₁₄H₉F₆O₂, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and materials science due to its unique structural and electronic properties. This compound, identified by its CAS number 1261603-53-5, belongs to a class of biphenyl derivatives characterized by the presence of trifluoromethyl groups, which confer distinct physicochemical characteristics such as enhanced lipophilicity, metabolic stability, and electronic tunability.

The trifluoromethyl group, a key structural feature of this molecule, plays a pivotal role in modulating its biological activity and interaction with biological targets. In pharmaceutical applications, trifluoromethyl-substituted compounds are often favored for their ability to improve pharmacokinetic profiles, including bioavailability and half-life. The presence of two such groups at the 3-position of the biphenyl core further enhances these properties, making 3,3'-Bis(trifluoromethyl)biphenyl-4-acetic acid a promising candidate for drug discovery and development.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of this compound as a scaffold for designing novel therapeutic agents. Studies have demonstrated that the electron-withdrawing nature of the trifluoromethyl groups can influence the conformational flexibility and binding affinity of the molecule to biological targets. This has led to investigations into its utility as an intermediate in the synthesis of small-molecule inhibitors targeting various diseases, including cancer and inflammatory disorders.

In the realm of materials science, 3,3'-Bis(trifluoromethyl)biphenyl-4-acetic acid has been explored for its applications in organic electronics and liquid crystal displays (LCDs). The fluorinated aromatic structure contributes to improved thermal stability and chemical resistance, which are critical attributes for materials used in high-performance electronic devices. Research has shown that derivatives of this compound can serve as effective dopants or emitters in organic light-emitting diodes (OLEDs), offering potential advantages over traditional materials in terms of efficiency and longevity.

The synthesis of 3,3'-Bis(trifluoromethyl)biphenyl-4-acetic acid involves multi-step organic reactions that typically include bromination of biphenyl followed by cross-coupling reactions with trifluoromethoxy precursors. The introduction of the acetic acid moiety at the 4-position further complicates the synthetic pathway but is essential for achieving the desired biological activity. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and commercial applications.

One of the most compelling aspects of 3,3'-Bis(trifluoromethyl)biphenyl-4-acetic acid is its versatility in medicinal chemistry. Researchers have leveraged its structural framework to develop analogs with tailored biological activities. For instance, modifications at the 4-position or introduction of additional functional groups have led to compounds with enhanced binding affinity to specific enzymes or receptors. These studies underscore the importance of fluorinated biphenyl derivatives as valuable tools in drug discovery.

The environmental impact and sustainability considerations are also critical when evaluating compounds like 3,3'-Bis(trifluoromethyl)biphenyl-4-acetic acid. While fluorinated compounds offer numerous advantages in terms of performance and stability, their environmental persistence must be carefully managed. Efforts are underway to develop greener synthetic routes that minimize waste and reduce hazardous byproducts. Additionally, research into biodegradable or environmentally benign fluorinated alternatives is an active area of investigation.

In conclusion, 3,3'-Bis(trifluoromethyl)biphenyl-4-acetic acid (CAS No. 1261603-53-5) represents a fascinating example of how structural modifications can lead to compounds with diverse applications across multiple scientific disciplines. Its unique combination of physicochemical properties makes it a valuable asset in pharmaceutical development, materials science, and beyond. As research continues to uncover new possibilities for this compound and its derivatives, its significance is expected to grow further.